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Introduction and Chemical Identity

Agarospirol is a structurally unique sesquiterpenoid natural product belonging to the spirovetivane class,
characterized by its distinctive spirocyclic ring system. This oxygenated sesquiterpene alcohol has attracted
significant research interest due to its complex bicyclic structure and potential pharmacological applications.
As a secondary metabolite primarily isolated from agarwood-producing Aquilaria species, agarospirol
represents an important chemical marker for quality assessment and biological activity studies of this

valuable medicinal resin.

The compound was first characterized in the 1960s through pioneering work on agarwood constituents, with
its spiro[4.5]decane skeleton establishing a new structural class among sesquiterpenoids. Current research
focuses on its biosynthetic origins, structural elucidation techniques, and potential neuropharmacological
applications, positioning agarospirol as a compound of significant interest for drug discovery and natural

product chemistry.

Chemical Classification and Structural Characteristics
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Systematic Classification

Agarospirol is definitively classified as a spirovetivane-type sesquiterpenoid, placing it within a structurally
distinctive subgroup of the sesquiterpenoid family. This classification is based on its characteristic
spiro[4.5]decane ring system, where two rings are connected through a single spiro carbon atom common to

both cycles.

Table 1: Chemical Classification of Agarospirol

Classification Level Specific Category Defining Characteristics

Primary Class Sesquiterpenoids 15-carbon isoprenoid derivatives (3 isoprene units)
Structural Type Spirovetivane Spiro[4.5]decane ring system

Functional Groups Tertiary alcohol 2-propan-2-ol substituent

Molecular Framework Bicyclic spiro compound  Two fused rings sharing spiro carbon (C2)

Structural Properties and Stereochemistry

The complete molecular formula of agarespirol is C15sH260, with a molecular weight of 222.37 g/mol [1].
Its defining structural feature is the spiro[4.5]decane core system, consisting of a cyclohexane ring
connected through a spiro carbon to a cyclopentane ring. The molecule contains one cyclohexene double

bond between C6 and C7, and a tertiary alcohol functional group attached to C2 of the cyclopentane ring.

Critical stereochemical features include the specific configuration at the spiro carbon center (C2) and the
two additional chiral centers at C5 and C10. The systematic IUPAC name specifies the stereochemistry as
(2R,5R,10R)-6,10-dimethylspiro[4.5]dec-6-en-2-yl propan-2-ol, indicating the specific spatial arrangement
of these chiral centers [1] [2]. This precise stereochemistry is essential for the compound's biological activity

and physical properties.

Table 2: Physicochemical Properties of Agarospirol
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L Method /
Property Value | Description
Reference
Molecular Formula Ci15H260 [1]
Molecular Weight 222.37 g/mol [1]
IUPAC Name 2-((2R,5R,10R)-6,10-Dimethylspiro[4.5]dec-6-en-2- [1] [2]
yl)propan-2-ol
CAS Registry Number  1460-73-7 [1]
Solubility 0.036 g/L (predicted) ALOGPS [3]
logP 3.47 (predicted) ChemAXxon [3]
Hydrogen Bond 1 (OH group) [3]
Donors
Hydrogen Bond 1 (OH group) [3]
Acceptors

Biosynthetic Pathways and Origins

Agarwood and Sesquiterpene Biosynthesis

Agarospirol is produced as a defensive secondary metabolite in Aquilaria trees (including A. crassna, A.
malaccensis, and A. sinensis) in response to wounding or microbial invasion [4] [5]. The biosynthesis occurs
via the mevalonic acid (MVA) pathway in the cytosol, where the universal sesquiterpene precursor farnesyl

pyrophosphate (FPP) is cyclized by specific sesquiterpene synthases to form the spirovetivane skeleton [6].

The biosynthesis is triggered by wound-induced signaling cascades involving jasmonic acid (JA), ethylene
(ET), and calcium ions (Ca2*), which activate transcription factors (MYB, WRKY) that upregulate terpenoid

biosynthesis genes [5] [6]. Methyl jasmonate (MeJA) treatment has been shown to significantly induce the

© 2026 Smolecule. All rights reserved. 3/9 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C1460737
https://webbook.nist.gov/cgi/inchi?ID=C1460737
https://webbook.nist.gov/cgi/inchi?ID=C1460737
https://parchem.com/chemical-supplier-distributor/agarospirol-059119
https://webbook.nist.gov/cgi/inchi?ID=C1460737
https://phytobank.ca/metabolites/PHY0134891
https://phytobank.ca/metabolites/PHY0134891
https://phytobank.ca/metabolites/PHY0134891
https://phytobank.ca/metabolites/PHY0134891
https://www.smolecule.com/products/s517512?utm_src=pdf-body
https://www.traditionalmedicines.org/full-text/an-overview-of-agarwood-phytochemical-constituents-pharmacological-activities-and-analyses
https://pmc.ncbi.nlm.nih.gov/articles/PMC3635961/
https://bioremake.com/en/experience/the-biosynthesis-pathways-of-agarwood-constituents/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3635961/
https://bioremake.com/en/experience/the-biosynthesis-pathways-of-agarwood-constituents/
https://www.smolecule.com/products/s517512?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

expression of sesquiterpene synthase genes and enhance sesquiterpene production, providing a mechanism

for artificial induction of agarespirel formation [5].
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Figure 1: Wound-induced biosynthetic pathway of agarospirol in Aquilaria trees

Key Enzymes and Genetic Regulation

The cyclization of FPP to agarospireol is catalyzed by specific sesquiterpene synthases (SesTPS) that create
the characteristic spirovetivane skeleton. Several sesquiterpene synthase genes have been identified and
cloned from Aquilaria species, including ASS1-3 from A. sinensis and AmSesTPS1 from A. malaccensis [5]
[6]. These enzymes typically produce 6-guaiene as a major product, which serves as a precursor for various

oxidized sesquiterpenoids including agarespirol.

Transcriptome sequencing of A. sinensis has revealed that wounding significantly induces the expression of

sesquiterpene synthase genes, with AmSesTPS1 showing an 18-fold increase in expression 6 hours post-
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wounding [5] [6]. This genetic evidence confirms the role of these enzymes in the defense response and
agarospirol production. Subsequent oxidation of the sesquiterpene skeleton by cytochrome P450 enzymes

and other modifying enzymes introduces the alcohol functional group to complete agarospirol biosynthesis.

Analytical Characterization Methods

Spectroscopic Techniques for Structure Elucidation

The structural characterization of agarespirol relies on complementary spectroscopic methods that provide

orthogonal data for complete structure assignment:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 'H and *C NMR are essential for
determining the carbon framework and proton environments. Key diagnostic features include signals
for the spiro carbon (C2), the olefinic protons of the cyclohexene ring (C6-C7), and the tertiary methyl
groups of the alcohol function. Two-dimensional techniques (COSY, HSQC, HMBC) are particularly

valuable for establishing connectivity through the spiro center and confirming the bicyclic structure.

e Mass Spectrometry (MS): Electron impact mass spectrometry (EI-MS) typically shows a molecular
ion peak at m/z 222, consistent with the molecular formula CisH260. Characteristic fragmentation
patterns include loss of water (m/z 204) and cleavage around the spiro center, providing evidence for

the ring system.

¢ Infrared (IR) Spectroscopy: IR spectra show strong absorption for the hydroxyl group (3300-3500
cm™1) and characteristic alkene C-H stretching (~3000-3100 cm™) from the cyclohexene ring, with no

carbonyl absorption, confirming the alcohol functionality.

Chromatographic and Chiral Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for agarospirel analysis in
complex agarwood extracts due to its volatility and thermal stability. Separation is typically achieved using
non-polar to mid-polar stationary phases (5% phenyl methyl polysiloxane) with temperature programming

from 60°C to 300°C at 3-5°C/min [4].
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Chiral separation methods are necessary to resolve the enantiopure natural product from potential racemic
mixtures. This can be achieved using chiral stationary phases such as modified cyclodextrins, confirming the
(2R,5R,10R) absolute configuration of natural agarospirel [1]. The specific optical rotation values ([a]D)

provide an additional chiral characteristic for identity confirmation and purity assessment.

Biological Activities and Pharmacological Potential

While comprehensive pharmacological studies specifically on agarespirol are limited, several relevant

biological activities have been reported for this compound class:

Table 3: Reported Biological Activities of Agarospirol and Related Compounds

Biological Activity Potential Mechanism Research Status
Neuroprotective Effects Modulation of neurotransmitter systems Preliminary evidence
Sedative Properties GABAergic system interaction Traditional use support
Anti-inflammatory Activity = Cytokine modulation Based on structural analogs
Antimicrobial Effects Membrane disruption Limited documentation

Agarospirol's structural similarity to other biologically active spirovetivane sesquiterpenoids suggests
potential interaction with neurological targets, particularly the GABAergic system, which may underlie the
traditional use of agarwood as a sedative and anxiolytic agent [4]. The lipophilic nature of the molecule
enables blood-brain barrier penetration, supporting potential central nervous system activity. However,

detailed mechanistic studies and target identification remain areas for future investigation.

Experimental Protocols

Extraction and Isolation Methodology
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For

researchers working with agarwood samples, the following protocol provides optimal agarospirol

extraction:

Plant Material Preparation: Pulverize dried agarwood chips to 60-80 mesh size using a laboratory

mill.

Extraction: Perform sequential extraction using increasing polarity solvents (hexane -
dichloromethane — methanol) in a Soxhlet apparatus (8 hours per solvent). Agarospirol is primarily

extracted in the medium-polarity dichloromethane fraction.

Fractionation: Concentrate the dichloromethane extract under reduced pressure at 40°C. Subject the
residue to vacuum liquid chromatography (VLC) over silica gel with stepwise gradient elution

(hexane:ethyl acetate 95:5 to 50:50).

Purification: Further purify agarespirol-containing fractions using preparative TLC (silica gel GF2sa4,
hexane:ethyl acetate 7:3) or repeated flash column chromatography. Final purification can be achieved

using recrystallization from n-hexane at 4°C.

Methyl Jasmonate Induction Protocol

For enhanced agarospirol production in cultivated Aquilaria trees:

This

Prepare 100 mM methyl jasmonate (MeJA) stock solution in 0.1% Tween-20.

Drill 5-mm diameter holes (3-5 cm deep) in tree trunks at 20-cm intervals along a spiral pattern.
Apply 5 mL of 5 mM MeJA working solution (diluted from stock with distilled water) to each hole.
Seal holes with Parafilm to prevent evaporation and contamination.

Harvest wood tissue 4-6 weeks post-induction for analysis.

treatment significantly upregulates sesquiterpene synthase gene expression and enhances agarospirol

production through activation of the jasmonate signaling pathway [5] [6].
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Research Applications and Future Directions

Agarospirol represents an important chemical marker for several research applications:

¢ Chemotaxonomic Studies: The presence and relative abundance of agarospirol helps distinguish

between different Aquilaria species and geographical origins.

¢ Quality Assessment: Agarospirel content correlates with agarwood grade and commercial value,

serving as a quantitative metric for resin quality.

e Biosynthetic Studies: The compound serves as a model for understanding spirovetivane biosynthesis

and sesquiterpene cyclization mechanisms.

Future research priorities include complete elucidation of the agarospirel biosynthetic pathway,
identification of the specific cytochrome P450 enzymes responsible for its oxidation, heterologous
production in microbial systems, and comprehensive pharmacological evaluation of its therapeutic potential,

particularly for neurological disorders.
Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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